Cas no 435-02-9 (dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene)

• Product Name: dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene
• CAS No: 435-02-9
• MF: C₃₈H₂₀
• MW: 476.565409660339
• CID: 1515658
• PubChem ID: 9907
• Update Time: 2025-04-21

dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene Chemical and Physical Properties

Names and Identifiers

• dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene
• DIBENZO(DE,YZ)NAPHTHO(8,1,2-HIJ)HEXAPHENE
• Tribenzo(de,ij,q)naphtho(2,1,8-uva)pentaphene
• 435-02-9
• DTXSID80195862
• Tribenzo[de,ij,q]naphtho[2,1,8-uva]pentaphene

• Inchi： 1S/C38H20/c1-2-7-25-19-31-26(18-24(25)6-1)20-32-36-27(31)17-16-23-10-5-13-30(35(23)36)37-28-11-3-8-21-14-15-22-9-4-12-29(38(32)37)34(22)33(21)28/h1-20H
• InChI Key： JTGNWKRAXNGJKB-UHFFFAOYSA-N
• SMILES： C12C3C=CC=C4C=CC5=CC=CC(=C5C=34)C=1C1=CC=CC3=CC=C4C5C=C6C=CC=CC6=CC=5C=C2C4=C13

Computed Properties

• Exact Mass: 476.1566
• Monoisotopic Mass: 476.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 11.1

Experimental Properties

• Density: 1.414
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 2.034
• PSA: 0